ethyl 2-(ethylthio)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate

• IUPAC Name: ethyl 2-ethylsulfanyl-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C11H14N4O2S/c1-4-17-9(16)8-6-15-10(12-7(8)3)13-11(14-15)18-5-2/h6H,4-5H2,1-3H3
• InChI Key: WSWLQSOOKNJZMJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN2C(=NC(=N2)SCC)N=C1C
• Molecular Formula: C11H14N4O2S
• Molecular Weight: 266.32 g/mol

Description

Ethyl 2-(ethylthio)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate is a chemical compound that has attracted the interest of scientists due to its potential use in various fields of research. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations have been studied extensively.

Mechanism of Action

The mechanism of action of ethyl 2-(ethylthio)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate is not fully understood. However, it has been suggested that the compound exerts its effects by inhibiting the activity of enzymes involved in various metabolic pathways. It has also been shown to interfere with the synthesis of DNA and RNA, leading to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms, including bacteria, fungi, and viruses. It has also been shown to inhibit the growth of cancer cells and induce apoptosis. Additionally, it has been shown to have anti-inflammatory and antioxidant activities.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 2-(ethylthio)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate in lab experiments is its potent activity against various microorganisms and cancer cells. This makes it a valuable tool for studying the mechanisms of action of these cells and for developing new treatments for various diseases. However, one of the limitations of using this compound is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for the study of ethyl 2-(ethylthio)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate. One of the most promising directions is the development of new treatments for various diseases, including cancer, diabetes, and Alzheimer's disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify its potential side effects. Finally, the synthesis method of this compound can be optimized to improve the yield and purity, making it more accessible for research purposes.
Conclusion:
In conclusion, this compound is a chemical compound that has attracted the interest of scientists due to its potential use in various fields of research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand the potential of this compound and to develop new treatments for various diseases.

Scientific Research Applications

Ethyl 2-(ethylthio)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate has been studied extensively for its potential use in various fields of research. One of the most promising applications of this compound is in the field of medicinal chemistry. It has been shown to possess potent antifungal, antibacterial, and antiviral activities. It has also been studied for its potential use in the treatment of cancer, diabetes, and Alzheimer's disease.